4-{[1-(2-ethoxyethyl)-3-methyl-1H-pyrazol-5-yl]carbonyl}-6-(pyrrolidin-1-ylmethyl)-1,4-oxazepan-6-ol

• IUPAC Name: [2-(2-ethoxyethyl)-5-methylpyrazol-3-yl]-[6-hydroxy-6-(pyrrolidin-1-ylmethyl)-1,4-oxazepan-4-yl]methanone
• InChI: InChI=1S/C19H32N4O4/c1-3-26-11-9-23-17(12-16(2)20-23)18(24)22-8-10-27-15-19(25,14-22)13-21-6-4-5-7-21/h12,25H,3-11,13-15H2,1-2H3
• InChI Key: MRCMFNYOHKTBCF-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C(=CC(=N1)C)C(=O)N2CCOCC(C2)(CN3CCCC3)O
• Molecular Formula: C19H32N4O4
• Molecular Weight: 380.5 g/mol

Description

"4-{[1-(2-ethoxyethyl)-3-methyl-1H-pyrazol-5-yl]carbonyl}-6-(pyrrolidin-1-ylmethyl)-1,4-oxazepan-6-ol" is a complex organic compound. Its synthesis and properties are of interest in the field of organic chemistry, particularly in the study of pyrazole derivatives.

Synthesis Analysis

• The synthesis process involves ring opening followed by ring closure reactions, as indicated in studies involving similar compounds (Halim & Ibrahim, 2022).

Molecular Structure Analysis

• Detailed molecular structure analysis is usually conducted using spectral data and theoretical calculations. For instance, quantum studies and NLO properties of related compounds have been extensively studied (Halim & Ibrahim, 2022).

Chemical Reactions and Properties

• The reactivity of the compound can be assessed using local reactivity descriptors. This helps in understanding its behavior in various chemical reactions, particularly in nucleophilic attacks as observed in similar compounds (Halim & Ibrahim, 2022).

Physical Properties Analysis

• The compound's physical properties, such as melting point, boiling point, and solubility, can be determined through experimental measurements and are crucial for its handling and application in various fields.

Chemical Properties Analysis

• Chemical properties like reactivity, stability, and compatibility with other substances are essential for understanding its potential uses. Studies on similar compounds provide insights into these aspects through computational and experimental analyses (Halim & Ibrahim, 2022).

Scientific Research Applications

Synthesis and Spectral Analysis

Compounds with complex structures, such as the one mentioned, often undergo thorough synthesis and spectral analysis to understand their properties and potential applications. For instance, the synthesis of novel compounds through ring opening and closure reactions, supported by spectral data and theoretical calculations, has been a subject of study. These methods include using techniques like DFT calculations and NBO analysis to predict reactivity and stability (S. A. Halim & M. Ibrahim, 2022, RSC Advances).

Computational Studies

Computational studies offer insights into the molecular structure, stability, and reactivity of complex compounds. They involve quantum chemical calculations, molecular electrostatic potential surface analysis, and investigations into hyperconjugative interactions and thermodynamic properties. These studies are crucial for predicting how new compounds might interact with biological targets or other chemicals (R. N. Singh, Poonam Rawat, & S. Sahu, 2014, Journal of Molecular Structure).

Potential Applications

Although specific applications for "4-{[1-(2-ethoxyethyl)-3-methyl-1H-pyrazol-5-yl]carbonyl}-6-(pyrrolidin-1-ylmethyl)-1,4-oxazepan-6-ol" are not directly mentioned, related research on complex organic compounds often explores their potential as scaffolds for further chemical modifications, their roles in forming heterocycles, and their use in creating libraries of compounds for biological testing. For example, the oxidative C-H bond activation and click chemistry have been utilized to synthesize diverse non-natural compounds for screening against biological targets (Nilesh Zaware et al., 2011, Molecules).

Mechanism of Action

The mechanism of action of such a compound would depend on its specific biological target. Compounds with pyrrolidine and pyrazole rings have been found to exhibit a wide range of biological activities.

Future Directions

The development of new compounds with pyrrolidine and pyrazole rings continues to be an active area of research in medicinal chemistry, given their wide range of biological activities. Future directions may include the design of new compounds with improved potency, selectivity, and pharmacokinetic properties.